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Compound of Interest

Compound Name: DL-Leucine-1,2-13C2

CAS No.: 87994-88-5

Cat. No.: B12062125

Get Quote

IMMEDIATE ACTION REQUIRED: Before handling this material, you must verify the specific

isotope labeling.[1] DL-Leucine-1,2-13C2 is a STABLE ISOTOPE compound.[1] It is NOT

radioactive.

A critical operational error in laboratories is treating Carbon-13 (

C) labeled compounds as radioactive waste (like Carbon-14).[1] This misclassification leads to
unnecessary regulatory scrutiny and exorbitant disposal costs.[1]

Hazard Class: Non-Hazardous (GHS).[1][2] Not P-listed or U-listed (RCRA).[1]

Primary Risk: Regulatory confusion.[1] The word "Isotope" on the label often triggers false

alarms with EHS (Environmental Health & Safety) officers if not properly annotated.

Disposal Pathway: Chemical Waste (Solid/Liquid) or Biohazard (if used in culture). Never

Radioactive Waste.

Material Characterization & Properties
Ensure your Safety Data Sheet (SDS) matches the specific isomer and labeling of your

compound.
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Property Specification Operational Relevance

Compound Name DL-Leucine-1,2-13C2
Racemic mixture (50% D, 50%

L)

CAS Number 328-39-2 (Unlabeled generic)

Use generic CAS for waste

profiling if specific isotope CAS

is not in EHS database.[1]

Labeling C Stable Isotope at positions

1,2
NO radioactive decay.[1]

Physical State White Crystalline Powder
Must be segregated from

oxidizers.[1]

Solubility ~24 g/L (Water, 25°C)

Suitable for aqueous waste

streams; do not precipitate in

organic solvents.[1]

RCRA Code None (Non-regulated)
Unless mixed with hazardous

solvents (e.g., Acetonitrile).[1]

Waste Stream Decision Logic
As a Senior Scientist, I enforce a "Cradle-to-Grave" tracking system. Use the following decision

tree to determine the correct disposal workflow for your specific experimental context.
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Waste Generation:
DL-Leucine-1,2-13C2

Is it mixed with
biological agents
(cells/bacteria)?

Biohazard Stream

Yes

Chemical Stream

No

Physical State?

Solid (Powder/Wipes)

Solid

Liquid (Solution)

Liquid

Autoclave / Sterilize

Dispose as
Biomedical Waste

Non-Haz Solid
Chemical Waste

Mixed with Hazardous
Solvents (e.g., MeOH)?

Hazardous Solvent
Waste (RCRA)

Yes

Aqueous Waste
(pH 5-9)

No
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Figure 1: Decision matrix for segregating stable isotope waste. Note the strict separation from

radioactive streams.

Detailed Disposal Protocols
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Scenario A: Unused Solid Substance (Powder)
Context: Expired shelf life or excess weighing residue.

Containerization: Do not dispose of loose powder in the trash. Even though it is non-toxic,

"unknown white powders" in regular trash can trigger building evacuations.[1]

Primary Container: Place the substance in a screw-top high-density polyethylene (HDPE) or

glass jar.

Labeling (The Self-Validating Step):

Apply a standard Chemical Waste label.[1][3]

CRITICAL: Write "NON-RADIOACTIVE / STABLE ISOTOPE" in the comments section.

List contents as: "DL-Leucine (13C labeled)."[1]

Disposal: Move to the laboratory's Non-Hazardous Chemical Waste accumulation area.

Scenario B: Aqueous Solutions (Buffers/Media)
Context: Leftover stock solutions dissolved in water or PBS.

pH Verification: Ensure pH is between 5 and 9.

Segregation:

If pure aqueous: Collect in a carboy designated for "Aqueous Non-Hazardous Waste."[1]

If mixed with solvents (e.g., HPLC waste with Acetonitrile): This triggers RCRA hazardous

waste protocols.[1] Must go into "Flammable/Organic Waste."[1]

Drain Disposal (Caveat): While DL-Leucine is non-toxic, many institutions prohibit pouring

any chemical down the drain to manage BOD (Biochemical Oxygen Demand) loads.[1]

Default to containerized waste unless you have written permission from your facility's EHS

department.
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Scenario C: Biological Waste (Cell Culture)
Context: Media containing DL-Leucine-1,2-13C2 used for metabolic flux analysis.[1]

Classification: Once the isotope enters a biological system (cells, virus, bacteria), the

biological hazard supersedes the chemical nature.[1]

Deactivation:

Liquid Media: Add bleach (final concentration 10%) for 20 minutes OR autoclave at 121°C

for 30 minutes.

Solid Waste (Plates/Flasks): Collect in biohazard bags (Red Bag).

Disposal: Hand over to the biomedical waste contractor. The

C content does not require special declaration for incineration.

Emergency Procedures: Spills
Spill Response Protocol:

PPE: Standard Nitrile gloves, Lab coat, Safety glasses.[1]

Containment:

Solid: Cover with wet paper towels to prevent dust generation.[1] Sweep carefully.[1][4]

Liquid: Absorb with vermiculite or standard spill pads.[1]

Clean Up: Clean the area with water and detergent.

Disposal of Cleanup Materials: Bag all wipes and gloves.[1] Label as "Debris contaminated

with DL-Leucine."[1] Dispose of as solid chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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